Cas no 20817-72-5 (Stigmastadienone)

Stigmastadienone structure
Stigmastadienone structure
Product Name:Stigmastadienone
CAS No:20817-72-5
MF:C29H46O
MW:410.674949169159
CID:864535
Update Time:2025-04-19

Stigmastadienone Chemical and Physical Properties

Names and Identifiers

    • stigmasta-4,22-dien-3-one
    • Stigmastadienone
    • (22E)-Stigmasta-4,22-dien-3-one
    • Inchi: 1S/C29H46O/c1-7-21(19(2)3)9-8-20(4)25-12-13-26-24-11-10-22-18-23(30)14-16-28(22,5)27(24)15-17-29(25,26)6/h8-9,18-21,24-27H,7,10-17H2,1-6H3/b9-8+/t20-,21-,24+,25-,26+,27+,28+,29-/m1/s1
    • InChI Key: MKGZDUKUQPPHFM-LPJPOILFSA-N
    • SMILES: O=C1C=C2CC[C@@H]3[C@H](CC[C@]4(C)[C@@H]([C@@H](/C=C/[C@@H](CC)C(C)C)C)CC[C@H]43)[C@@]2(C)CC1

Computed Properties

  • Exact Mass: 410.35508
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 714
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 5
  • XLogP3: 8.5
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
  • PSA: 17.07

Stigmastadienone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
S686775-100mg
Stigmastadienone
20817-72-5
100mg
$ 75.00 2023-04-15
TRC
S686775-250mg
Stigmastadienone
20817-72-5
250mg
$ 150.00 2023-04-15
TRC
S686775-1g
Stigmastadienone
20817-72-5
1g
$ 488.00 2023-09-06
TRC
S686775-5g
Stigmastadienone
20817-72-5
5g
$ 2073.00 2023-04-15
TargetMol Chemicals
TN6801-100 mg
Stigmastadienone
20817-72-5 98%
100MG
¥ 800 2023-07-10
TargetMol Chemicals
TN6801-1 mL * 10 mM (in DMSO)
Stigmastadienone
20817-72-5 98%
1 mL * 10 mM (in DMSO)
¥ 270 2023-09-15
SHENG KE LU SI SHENG WU JI SHU
sc-296424-1g
Stigmastadienone,
20817-72-5
1g
¥677.00 2023-09-05
TargetMol Chemicals
TN6801-100mg
Stigmastadienone
20817-72-5
100mg
¥ 800 2024-07-19
SHENG KE LU SI SHENG WU JI SHU
sc-296424-1 g
Stigmastadienone,
20817-72-5
1g
¥677.00 2023-07-10
A2B Chem LLC
AB18456-250mg
Stigmasta-4,22-dien-3-one, (22E)-
20817-72-5
250mg
$538.00 2024-04-20
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd